(2E)-2-{3-chloro-4-[(2-chlorobenzyl)oxy]-5-ethoxybenzylidene}hydrazinecarboxamide

• Molecular Formula: C17H17Cl2N3O3
• Molecular Weight: 382.2 g/mol
• IUPAC Name: [(E)-[3-chloro-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]methylideneamino]urea
• InChI: InChI=1S/C17H17Cl2N3O3/c1-2-24-15-8-11(9-21-22-17(20)23)7-14(19)16(15)25-10-12-5-3-4-6-13(12)18/h3-9H,2,10H2,1H3,(H3,20,22,23)/b21-9+
• InChI Key: ZWGZMCMSPCMKOA-ZVBGSRNCSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=N/NC(=O)N)Cl)OCC2=CC=CC=C2Cl
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=NNC(=O)N)Cl)OCC2=CC=CC=C2Cl

Description

2-((E)-1-{3-CHLORO-4-[(2-CHLOROBENZYL)OXY]-5-ETHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOXAMIDE is a complex organic compound characterized by its unique structure, which includes chlorinated benzyl and ethoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((E)-1-{3-CHLORO-4-[(2-CHLOROBENZYL)OXY]-5-ETHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOXAMIDE typically involves multiple steps:

Formation of the Benzyl Ether: The initial step involves the reaction of 2-chlorobenzyl alcohol with 3-chloro-4-hydroxy-5-ethoxybenzaldehyde in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to form the benzyl ether.

Hydrazone Formation: The benzyl ether is then reacted with hydrazine hydrate under reflux conditions to form the hydrazone intermediate.

Final Condensation: The hydrazone intermediate is condensed with ethyl chloroformate in the presence of a base such as triethylamine to yield the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the ethoxy and hydrazinecarboxamide moieties.

Reduction: Reduction reactions can target the carbonyl group in the hydrazinecarboxamide structure.

Substitution: The chlorinated benzyl and phenyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed under basic conditions.

Major Products

Oxidation: Oxidation can lead to the formation of carboxylic acids or ketones.

Reduction: Reduction typically yields alcohols or amines.

Substitution: Substitution reactions can produce various derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly as an anti-inflammatory or anticancer agent.

Materials Science: Its chemical properties could be leveraged in the development of novel materials with specific electronic or optical characteristics.

Biological Research: The compound can be used as a probe to study various biochemical pathways and molecular interactions.

Mechanism of Action

The mechanism of action of 2-((E)-1-{3-CHLORO-4-[(2-CHLOROBENZYL)OXY]-5-ETHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s hydrazinecarboxamide moiety can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. Additionally, the chlorinated benzyl and phenyl groups can enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

2-((E)-1-{3-CHLORO-4-[(2-CHLOROBENZYL)OXY]-5-METHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOXAMIDE: Similar structure but with a methoxy group instead of an ethoxy group.

2-((E)-1-{3-CHLORO-4-[(2-CHLOROBENZYL)OXY]-5-PROPOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOXAMIDE: Similar structure but with a propoxy group instead of an ethoxy group.

Uniqueness

The presence of the ethoxy group in 2-((E)-1-{3-CHLORO-4-[(2-CHLOROBENZYL)OXY]-5-ETHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOXAMIDE imparts unique electronic and steric properties, which can influence its reactivity and binding interactions. This makes it distinct from its methoxy and propoxy analogs, potentially leading to different biological activities and applications.